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Compound of Interest

Compound Name: 1-Nitropentane

cat. No.: B1594721

An In-depth Guide to the Molecular Properties of 1-Nitropentane

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental physicochemical properties is paramount. This document provides a
detailed breakdown of the molecular formula and molecular weight of 1-Nitropentane.

Molecular Formula

1-Nitropentane is an organic compound classified as a nitroalkane.[1] Its structure consists of
a five-carbon pentyl group attached to a nitro group (-NOZ2). The established molecular formula
for 1-Nitropentane is:

CsH11NO2[1][2][3][4][5]

This formula indicates that each molecule of 1-Nitropentane contains 5 carbon atoms, 11
hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Molecular Weight Calculation

The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its
constituent atoms. The calculation for 1-Nitropentane's molecular weight is based on its
molecular formula and the standard atomic weights of each element.

Atomic Weight of Constituent Elements

The average atomic weights of the elements present in 1-Nitropentane are summarized below.
These values are based on the isotopic composition of the elements as found in nature.
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Quantity in Standard Atomic
Element Symbol .

Formula Weight (amu)
Carbon C 5 ~12.011
Hydrogen H 11 ~1.008[6][7][8]
Nitrogen N 1 ~14.007[9][10][11][12]

~15.999[13][14][15

Oxygen o ) [13][14][15]

[16]

Calculation Methodology

The molecular weight is calculated as follows:

Carbon: 5 atoms x 12.011 amu/atom = 60.055 amu

Hydrogen: 11 atoms x 1.008 amu/atom = 11.088 amu

Nitrogen: 1 atom x 14.007 amu/atom = 14.007 amu

Oxygen: 2 atoms x 15.999 amu/atom = 31.998 amu

Total Molecular Weight: 60.055 + 11.088 + 14.007 + 31.998 = 117.148 amu

Summary of Molecular Properties

The key molecular data for 1-Nitropentane is presented in the table below for easy reference.

Property Value

Molecular Formula CsH11NO:2
Calculated Molecular Weight 117.148 amu
Commonly Cited Molecular Weight 117.15 g/mol [3][4][5]

Note: The value is often rounded to two decimal places in literature and commercial sources.
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Logical Relationship of Components

The following diagram illustrates the relationship between the constituent elements and the
final compound.

Component Relationship for 1-Nitropentane

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
5 atoms 11 atoms 1 atom 2 atoms

1-Nitropentane
(CsH11NO2)
MW: ~117.15

Click to download full resolution via product page
Caption: Elemental composition of 1-Nitropentane.

This document focuses on the core molecular properties of 1-Nitropentane. Detailed
experimental protocols for synthesis or analysis and discussions of its role in signaling
pathways are beyond the scope of this specific guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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